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Compound of Interest

Compound Name: Autophinib

Cat. No.: B605691

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Autophinib's on-target activity against other
known inhibitors of its primary target, the lipid kinase VPS34. The information presented is
supported by experimental data to assist researchers in making informed decisions for their
studies.

Introduction to Autophinib and its Target: VPS34

Autophinib is a potent and selective inhibitor of Vacuolar Protein Sorting 34 (VPS34), a class
[l phosphoinositide 3-kinase (PI3K) that plays a crucial role in the initiation of autophagy.[1][2]
[3] Autophagy is a fundamental cellular process for the degradation and recycling of cellular
components, and its dysregulation is implicated in various diseases, including cancer and
neurodegenerative disorders.[3][4] VPS34 catalyzes the formation of phosphatidylinositol 3-
phosphate (PI3P) on cellular membranes, a key step in the recruitment of proteins essential for
the formation of the autophagosome.[4][5] By inhibiting VPS34, Autophinib effectively blocks
the early stages of autophagosome formation.[1]

Comparative On-Target Activity of VPS34 Inhibitors

The on-target activity of Autophinib and other well-characterized VPS34 inhibitors is
summarized in the table below. The data is presented as IC50 values, which represent the
concentration of the inhibitor required to reduce the activity of VPS34 or the process of
autophagy by 50%. Lower IC50 values indicate higher potency.
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Inhibitor Target/Assay IC50 (nM)
Autophinib VPS34 (in vitro) 19[1][2][6]1[7]
Starvation-induced Autophagy 90[1][2]
Rapamycin-induced

40[1][2]
Autophagy
SAR405 VPS34 (in vitro) 1.2[8][9][10]
Autophagosome Formation

42[8][9]
(cellular)
Starvation-induced Autopha

phagy 419[8]

(cellular)
VPS34-IN-1 VPS34 (in vitro) 25[11][12][13][14]
PIK-III VPS34 (in vitro) 18[15][16][17][18]

Signaling Pathway and Experimental Workflows

To visually represent the mechanism of action and experimental validation of Autophinib, the

following diagrams are provided.
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Upstream Signals

Autophagy Initiation Complex
phagy p Downstream Events
activates catalyzes
ULK1 Complex VPS34 Complex (VPS34, Beclin-1, ATG14) PI3P Production Recruitment of PI3P Effectors (e.g., WIPIs) Autophagosome Formation

Autophinib.

inhibits

Reaction Components

Recombinant VPS34 Lipid Substrate (PI) [y-32P]ATP Autophinib (or alternative)

Assay Steps

Separation of Radiolabeled Lipid
Quantification

IC50 Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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